3-(2,5-dimethylphenoxy)-7-(2-oxopropoxy)-4H-chromen-4-one

• Molecular Formula: C20H18O5
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 3-(2,5-dimethylphenoxy)-7-(2-oxopropoxy)chromen-4-one
• InChI: InChI=1S/C20H18O5/c1-12-4-5-13(2)17(8-12)25-19-11-24-18-9-15(23-10-14(3)21)6-7-16(18)20(19)22/h4-9,11H,10H2,1-3H3
• InChI Key: GCWKSFBJNYMOLM-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OC2=COC3=C(C2=O)C=CC(=C3)OCC(=O)C

Description

3-(2,5-dimethylphenoxy)-7-(2-oxopropoxy)-4H-chromen-4-one, also known as DPC, is a synthetic compound that belongs to the family of coumarin derivatives. DPC has been widely studied for its potential therapeutic applications due to its unique chemical structure and pharmacological properties.

Mechanism of Action

The mechanism of action of 3-(2,5-dimethylphenoxy)-7-(2-oxopropoxy)-4H-chromen-4-one is not fully understood, but it is believed to involve the inhibition of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This compound has also been shown to induce oxidative stress and activate the p53 tumor suppressor pathway, which plays a key role in regulating cell growth and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the induction of cell cycle arrest and apoptosis in cancer cells, inhibition of tumor growth, and activation of the p53 tumor suppressor pathway. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2,5-dimethylphenoxy)-7-(2-oxopropoxy)-4H-chromen-4-one in lab experiments is its potent anti-cancer activity, which makes it a promising candidate for cancer therapy. However, this compound is also known to be unstable in aqueous solutions, which can make it difficult to work with in some experiments. Additionally, this compound has not yet been extensively studied in clinical trials, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several potential future directions for research on 3-(2,5-dimethylphenoxy)-7-(2-oxopropoxy)-4H-chromen-4-one. One area of interest is the development of more stable analogs of this compound that can be used in clinical trials. Another potential direction is the study of this compound in combination with other anti-cancer agents, such as chemotherapy drugs or immunotherapies. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in other diseases beyond cancer.
In conclusion, this compound is a synthetic compound with unique chemical structure and pharmacological properties that has been extensively studied for its potential therapeutic applications in cancer research. While there are some limitations to working with this compound in lab experiments, its potent anti-cancer activity and other biochemical and physiological effects make it a promising candidate for future research.

Synthesis Methods

The synthesis of 3-(2,5-dimethylphenoxy)-7-(2-oxopropoxy)-4H-chromen-4-one involves the reaction of 3-(2,5-dimethylphenoxy) salicylaldehyde with ethyl acetoacetate in the presence of a base catalyst such as potassium carbonate. The resulting product is then subjected to a cyclization reaction using acetic anhydride, which yields this compound as a yellow crystalline solid.

Scientific Research Applications

3-(2,5-dimethylphenoxy)-7-(2-oxopropoxy)-4H-chromen-4-one has been studied extensively for its potential therapeutic applications, particularly in the field of cancer research. Several studies have shown that this compound exhibits potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, colon, and prostate cancer cells. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, and also inhibits tumor growth in animal models.